2-pyrazolo[1,5-a]pyridin-3-yl-1H-benzimidazole

• IUPAC Name: 2-pyrazolo[1,5-a]pyridin-3-yl-1H-benzimidazole
• InChI: InChI=1S/C14H10N4/c1-2-6-12-11(5-1)16-14(17-12)10-9-15-18-8-4-3-7-13(10)18/h1-9H,(H,16,17)
• InChI Key: SAWZUHAANSWAFA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)C3=C4C=CC=CN4N=C3
• Molecular Formula: C14H10N4
• Molecular Weight: 234.26 g/mol

Description

2-pyrazolo[1,5-a]pyridin-3-yl-1H-benzimidazole is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its diverse biological activities. This compound has been extensively studied for its potential use as a therapeutic agent in the treatment of various diseases, including cancer, inflammation, and infectious diseases.

Mechanism of Action

The mechanism of action of 2-pyrazolo[1,5-a]pyridin-3-yl-1H-benzimidazole is not fully understood. However, studies have suggested that this compound may exert its anti-tumor effects through the inhibition of various signaling pathways, including the PI3K/Akt/mTOR and MAPK/ERK pathways. Additionally, this compound has been shown to induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 2-pyrazolo[1,5-a]pyridin-3-yl-1H-benzimidazole exhibits various biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells, induce apoptosis, and inhibit cell proliferation. Additionally, this compound has been shown to exhibit anti-inflammatory and anti-bacterial activities.

Advantages and Limitations for Lab Experiments

One advantage of using 2-pyrazolo[1,5-a]pyridin-3-yl-1H-benzimidazole in lab experiments is its potent anti-tumor activity. This compound has been shown to exhibit significant anti-tumor effects in various cancer cell lines, making it a promising therapeutic agent for the treatment of cancer. However, one limitation of using this compound in lab experiments is its potential toxicity. Studies have shown that this compound may exhibit cytotoxic effects in normal cells, which may limit its therapeutic potential.

Future Directions

There are several future directions for the study of 2-pyrazolo[1,5-a]pyridin-3-yl-1H-benzimidazole. One direction is the further investigation of its mechanism of action. Understanding the precise mechanism by which this compound exerts its anti-tumor effects may lead to the development of more effective therapeutic agents for the treatment of cancer. Additionally, further studies are needed to evaluate the safety and efficacy of this compound in animal models and clinical trials. Finally, the development of novel synthetic methods for the production of this compound may lead to the development of more efficient and cost-effective methods for its synthesis.

Synthesis Methods

The synthesis of 2-pyrazolo[1,5-a]pyridin-3-yl-1H-benzimidazole can be achieved through several methods, including the condensation of 2-aminopyridine with 1H-benzimidazole-2-carbaldehyde in the presence of acetic acid and glacial acetic acid. Another method involves the reaction of 2-aminopyridine with 2-formylbenzoic acid in the presence of a catalyst such as p-toluenesulfonic acid.

Scientific Research Applications

2-pyrazolo[1,5-a]pyridin-3-yl-1H-benzimidazole has been extensively studied for its potential use as a therapeutic agent in the treatment of cancer. Studies have shown that this compound exhibits potent anti-tumor activity in various cancer cell lines, including breast, lung, and colon cancer. Additionally, this compound has been shown to induce apoptosis and inhibit cell proliferation in cancer cells.